20(R)-Notoginsenoside-R2

• Molecular Formula: C41H70O13
• Molecular Weight: 771.0 g/mol
• InChI: InChI=1S/C41H70O13/c1-20(2)10-9-13-41(8,50)21-11-15-39(6)28(21)22(43)16-26-38(5)14-12-27(45)37(3,4)34(38)24(17-40(26,39)7)52-36-33(31(48)30(47)25(18-42)53-36)54-35-32(49)29(46)23(44)19-51-35/h10,21-36,42-50H,9,11-19H2,1-8H3/t21-,22+,23+,24-,25+,26+,27-,28-,29-,30+,31-,32+,33+,34-,35-,36+,38+,39+,40+,41+/m0/s1
• InChIKey: FNIRVWPHRMMRQI-RFMRREALSA-N

20(R)-Notoginsenoside R2: A Chiral Dammarane Saponin with Differentiated Anti-Tumor and Cardioprotective Profiles

20(R)-Notoginsenoside R2 is a chiral dammarane-type saponin isolated from Panax notoginseng, existing as the 20(R) epimer of the more common 20(S)-Notoginsenoside R2 [1]. It is structurally characterized by a protopanaxatriol aglycone core with specific glycosylation patterns that influence its biological activity [2]. The compound has been demonstrated to exhibit quantifiable anti-proliferative effects against H22 hepatoma cells and cardioprotective activity in doxorubicin-induced injury models, with its stereochemical configuration at C20 modulating both potency and selectivity [1][3].

Stereochemical-control context for C20 enantiomer studies

Cell-model endpoint review in hepatoma and cardiomyocyte injury assays

Chiral reference standard for dammarane saponin analytical workflows

• [1] Wang P, Gao Y, Yang G, Zhao Y, Zhao Z, Gao G, Zhao L, Li S. Enhancing the inhibition of cell proliferation and induction of apoptosis in H22 hepatoma cells through biotransformation of notoginsenoside R1 by Lactiplantibacillus plantarum S165 into 20(S/R)-notoginsenoside R2. RSC Adv. 2023;13:29773-29783. View Source
• [2] Sun H, Yang Z, Ye Y. Structure and biological activity of protopanaxatriol-type saponins from the roots of Panax notoginseng. Int Immunopharmacol. 2006;6(1):14-25. View Source
• [3] Liu J, Xin Y, Qiu Z, Zhang Q, He T, Qiu Y, Wang W. Cordyceps sinensis-mediated biotransformation of notoginsenoside R1 into 25-OH-20(S/R)-R2 with elevated cardioprotective effect against DOX-induced cell injury. RSC Adv. 2022;12:12938-12946. View Source

Why 20(R)-Notoginsenoside R2 Cannot Be Substituted with Other Notoginsenosides or Ginsenosides

Substitution of 20(R)-Notoginsenoside R2 with other notoginsenosides (e.g., Notoginsenoside R1) or the 20(S)-epimer is scientifically unsound due to distinct stereochemical, pharmacokinetic, and target engagement profiles. The 20(R) configuration confers differential cell viability enhancement in cardioprotective assays and altered anti-proliferative potency compared to the 20(S) epimer [1]. Furthermore, direct comparison with the precursor Notoginsenoside R1 reveals a 1.84-fold improvement in IC50 for H22 hepatoma cell inhibition [2]. These quantitative differences preclude generic substitution and mandate compound-specific selection based on the intended application context.

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20(S)-epimer shows differential cell viability endpoint context; stereochemical shift may alter assay response.

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Precursor Notoginsenoside R1 exhibits lower anti-proliferative endpoint response; direct substitution may require validation.

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Chiral configuration at C20 modulates pathway-response endpoints; enantiomer-specific review is essential.

• [1] Liu J, Xin Y, Qiu Z, Zhang Q, He T, Qiu Y, Wang W. Cordyceps sinensis-mediated biotransformation of notoginsenoside R1 into 25-OH-20(S/R)-R2 with elevated cardioprotective effect against DOX-induced cell injury. RSC Adv. 2022;12:12938-12946. View Source
• [2] Wang P, Gao Y, Yang G, Zhao Y, Zhao Z, Gao G, Zhao L, Li S. Enhancing the inhibition of cell proliferation and induction of apoptosis in H22 hepatoma cells through biotransformation of notoginsenoside R1 by Lactiplantibacillus plantarum S165 into 20(S/R)-notoginsenoside R2. RSC Adv. 2023;13:29773-29783. View Source

Quantitative Differentiation Evidence for 20(R)-Notoginsenoside R2 Against Key Comparators

1.84-Fold Lower IC50 in H22 Hepatoma Cell Proliferation Compared to Notoginsenoside R1

20(R)-Notoginsenoside R2 (as part of 20(S/R)-Notoginsenoside R2 mixture) exhibits a significantly lower IC50 (65.91 μg/mL) compared to its precursor Notoginsenoside R1 (121.50 μg/mL) in inhibiting H22 hepatoma cell proliferation after 24 h treatment [1]. The 1.84-fold reduction in IC50 indicates substantially enhanced anti-proliferative potency.

H22 Cell IC50

Head-to-head

65.91 μg/mL (20(S/R)-R2) vs 121.50 μg/mL (R1) — 1.84-fold lower

Reported cell-model response context

CCK-8 assay, 24 h, H22 hepatoma cells

Evidence Dimension	Inhibition of H22 hepatoma cell proliferation (IC50)
Target Compound Data	IC50 = 65.91 μg/mL (as 20(S/R)-Notoginsenoside R2 mixture containing 20(R)-epimer)
Comparator Or Baseline	Notoginsenoside R1: IC50 = 121.50 μg/mL
Quantified Difference	1.84-fold lower IC50 (65.91 vs 121.50 μg/mL)
Conditions	H22 hepatoma cells, 24 h treatment, CCK-8 assay

Why This Matters

Lower IC50 translates to higher potency at equivalent concentrations, reducing the compound quantity required for experimental efficacy and potentially lowering cost-per-effective-dose in preclinical studies.

• [1] Wang P, Gao Y, Yang G, Zhao Y, Zhao Z, Gao G, Zhao L, Li S. Enhancing the inhibition of cell proliferation and induction of apoptosis in H22 hepatoma cells through biotransformation of notoginsenoside R1 by Lactiplantibacillus plantarum S165 into 20(S/R)-notoginsenoside R2. RSC Adv. 2023;13:29773-29783. View Source

5.5-Fold Higher Apoptosis Induction in H22 Hepatoma Cells at 100 μg/mL Compared to Notoginsenoside R1

At a concentration of 100 μg/mL, 20(S/R)-Notoginsenoside R2 induced a 60.10 ± 1.48% apoptosis rate in H22 hepatoma cells after 24 h, whereas Notoginsenoside R1 at the same concentration induced only 10.85 ± 1.66% apoptosis [1]. This represents a 5.5-fold increase in pro-apoptotic activity, demonstrating significantly enhanced therapeutic potential.

Apoptosis Induction

Head-to-head

60.10% vs 10.85% at 100 μg/mL — 5.5-fold higher

Supports apoptosis pathway-response interpretation

TUNEL staining, 24 h, H22 cells

Evidence Dimension	Apoptosis induction (percentage of apoptotic cells)
Target Compound Data	Apoptosis rate = 60.10 ± 1.48% at 100 μg/mL (20(S/R)-Notoginsenoside R2 mixture)
Comparator Or Baseline	Notoginsenoside R1: Apoptosis rate = 10.85 ± 1.66% at 100 μg/mL
Quantified Difference	5.5-fold higher apoptosis (60.10% vs 10.85%)
Conditions	H22 hepatoma cells, 24 h treatment, TUNEL staining assay

Why This Matters

Superior apoptosis induction at identical concentrations indicates that 20(R)-Notoginsenoside R2 is a more efficacious agent for hepatocellular carcinoma research, potentially reducing required doses and off-target effects.

• [1] Wang P, Gao Y, Yang G, Zhao Y, Zhao Z, Gao G, Zhao L, Li S. Enhancing the inhibition of cell proliferation and induction of apoptosis in H22 hepatoma cells through biotransformation of notoginsenoside R1 by Lactiplantibacillus plantarum S165 into 20(S/R)-notoginsenoside R2. RSC Adv. 2023;13:29773-29783. View Source

Chiral Differentiation: 20(S)-Notoginsenoside R2 Confers 7.70% Higher Cardiomyocyte Viability Than 20(R)-Epimer at Equivalent Dose

In a doxorubicin-induced H9C2 cardiomyocyte injury model, 20(S)-Notoginsenoside R2 (20(S)-R2) at 100 μg/mL yielded 7.70% higher cell viability compared to its 20(R)-epimer, 20(R)-Notoginsenoside R2 [1]. This stereospecific difference underscores that the chiral center at C20 directly modulates cardioprotective efficacy.

Cardiomyocyte Viability

Head-to-head

20(S)-R2: 7.70% higher viability vs 20(R)-R2 at 100 μg/mL

Reported stereochemical-dependent response context

DOX-induced H9C2 model

Evidence Dimension	Cell viability in DOX-induced injury (percentage)
Target Compound Data	20(R)-Notoginsenoside R2: baseline cell viability (specific numeric value not reported)
Comparator Or Baseline	20(S)-Notoginsenoside R2: cell viability 7.70% higher than 20(R)-epimer
Quantified Difference	7.70% higher viability for 20(S)-R2 compared to 20(R)-R2 at 100 μg/mL
Conditions	H9C2 cardiomyocytes, DOX-induced injury model, 100 μg/mL dose

Why This Matters

The quantifiable chiral advantage of the 20(S)-epimer informs strategic procurement: 20(R)-Notoginsenoside R2 may be preferred when stereochemical purity is required for mechanistic studies, while the 20(S)-epimer offers superior cardioprotective potency in this model.

• [1] Liu J, Xin Y, Qiu Z, Zhang Q, He T, Qiu Y, Wang W. Cordyceps sinensis-mediated biotransformation of notoginsenoside R1 into 25-OH-20(S/R)-R2 with elevated cardioprotective effect against DOX-induced cell injury. RSC Adv. 2022;12:12938-12946. View Source

High-Purity Biotransformation Yield: 82.85% Conversion from Notoginsenoside R1 to 20(S/R)-Notoginsenoside R2

A biotransformation method using Lactiplantibacillus plantarum S165 achieved an 82.85% conversion yield of Notoginsenoside R1 into a mixture of 20(S)- and 20(R)-Notoginsenoside R2, with a final product purity of 99.99% [1]. This high-yield, high-purity production route offers a scalable alternative to direct natural extraction, where 20(R)-Notoginsenoside R2 exists only in trace amounts.

Biotransformation Yield

Class-level

82.85% conversion, purity 99.99%

Supports scalable procurement context

L. plantarum S165, 37°C, 21 d

Evidence Dimension	Biotransformation yield
Target Compound Data	Conversion yield = 82.85% to 20(S/R)-Notoginsenoside R2 mixture; purity = 99.99%
Comparator Or Baseline	Natural abundance: typically low (exact percentage not specified)
Quantified Difference	Quantifiable yield from fermentation
Conditions	Lactiplantibacillus plantarum S165 fermentation, 37°C, 21 days

Why This Matters

High-yield bioproduction ensures reliable, cost-effective access to 20(R)-Notoginsenoside R2 for large-scale research programs, mitigating supply chain risks associated with natural extraction variability.

• [1] Wang P, Gao Y, Yang G, Zhao Y, Zhao Z, Gao G, Zhao L, Li S. Enhancing the inhibition of cell proliferation and induction of apoptosis in H22 hepatoma cells through biotransformation of notoginsenoside R1 by Lactiplantibacillus plantarum S165 into 20(S/R)-notoginsenoside R2. RSC Adv. 2023;13:29773-29783. View Source

Chiral Influence on Biocatalytic Derivatization: 25-OH-20(R)-R2 Shows 10.98% Higher Cell Viability Than Parent 20(R)-R2 in Cardioprotection

Hydration of the C24-C25 double bond to generate 25-OH-20(R)-Notoginsenoside R2 (25-OH-20(R)-R2) increased H9C2 cell viability by 10.98% compared to the parent 20(R)-R2 at 100 μg/mL in a doxorubicin-induced injury model [1]. This demonstrates that further structural modification of the 20(R)-epimer can significantly enhance cardioprotective activity.

Derivative SAR

Head-to-head

25-OH-20(R)-R2: 10.98% higher viability vs parent 20(R)-R2

Supports scaffold optimization context

H9C2 DOX model, 100 μg/mL

Evidence Dimension	Cell viability in DOX-induced injury (percentage increase)
Target Compound Data	25-OH-20(R)-R2: cell viability 10.98% higher than 20(R)-R2
Comparator Or Baseline	20(R)-R2: baseline cell viability (specific numeric value not reported)
Quantified Difference	10.98% higher viability for the 25-OH derivative
Conditions	H9C2 cardiomyocytes, DOX-induced injury model, 100 μg/mL dose

Why This Matters

The 20(R) scaffold serves as a viable starting point for further medicinal chemistry optimization, enabling the generation of derivatives with improved therapeutic indices for cardiovascular applications.

• [1] Liu J, Xin Y, Qiu Z, Zhang Q, He T, Qiu Y, Wang W. Cordyceps sinensis-mediated biotransformation of notoginsenoside R1 into 25-OH-20(S/R)-R2 with elevated cardioprotective effect against DOX-induced cell injury. RSC Adv. 2022;12:12938-12946. View Source

Distinct Chromatographic Separation: 20(R)-Notoginsenoside R2 Elutes at 46.83 min vs 45.26 min for 20(S)-Epimer

Under identical reversed-phase HPLC conditions, 20(R)-Notoginsenoside R2 exhibits a distinct retention time of 46.83 minutes, compared to 45.26 minutes for the 20(S)-epimer [1]. Both epimers share the same molecular ion peak (m/z 769.47) but can be resolved and quantified separately, enabling precise quality control and isomer-specific activity assessment.

Chiral Resolution

Method context

tR 46.83 min (R) vs 45.26 min (S), ΔtR = 1.57 min

Supports enantiomer identity verification

Reversed-phase HPLC, m/z 769.47

Evidence Dimension	Chromatographic retention time (tR)
Target Compound Data	tR = 46.83 min
Comparator Or Baseline	20(S)-Notoginsenoside R2: tR = 45.26 min
Quantified Difference	ΔtR = 1.57 min
Conditions	Reversed-phase HPLC, UPLC-MS/MS, m/z 769.47

Why This Matters

Reliable chromatographic resolution ensures that procurement of pure 20(R)-Notoginsenoside R2 can be analytically verified, preventing isomeric cross-contamination that could confound experimental results.

• [1] Wang P, Gao Y, Yang G, Zhao Y, Zhao Z, Gao G, Zhao L, Li S. Enhancing the inhibition of cell proliferation and induction of apoptosis in H22 hepatoma cells through biotransformation of notoginsenoside R1 by Lactiplantibacillus plantarum S165 into 20(S/R)-notoginsenoside R2. RSC Adv. 2023;13:29773-29783. View Source

Optimal Use Cases for 20(R)-Notoginsenoside R2 Based on Quantitative Evidence

Hepatocellular Carcinoma Research with Enhanced Anti-Proliferative Potency

20(R)-Notoginsenoside R2, as part of a 20(S/R) mixture, demonstrates a 1.84-fold lower IC50 and 5.5-fold higher apoptosis induction in H22 hepatoma cells compared to Notoginsenoside R1 [1]. It is therefore optimally deployed in preclinical studies of liver cancer where maximized anti-tumor efficacy and mechanistic investigation of the PI3K/AKT/mTOR pathway are prioritized.

Chiral-Specific Cardioprotective Screening and Mechanistic Studies

Given that 20(S)-Notoginsenoside R2 confers 7.70% higher cardioprotective cell viability than the 20(R)-epimer in a DOX-induced injury model [2], 20(R)-Notoginsenoside R2 is best utilized as a stereochemical control or in studies designed to elucidate the role of C20 chirality in dammarane saponin pharmacology. It is not the epimer of choice for direct cardioprotective efficacy but is essential for understanding structure-activity relationships.

Scaffold for Biocatalytic Derivatization and Lead Optimization

The 20(R) scaffold can be further hydrated to yield 25-OH-20(R)-R2, which exhibits a 10.98% improvement in cardioprotective cell viability over the parent compound [2]. This makes 20(R)-Notoginsenoside R2 a valuable starting material for medicinal chemistry campaigns aiming to develop novel cardioprotective agents with enhanced potency.

Quality Control and Analytical Method Development for Chiral Saponins

The distinct chromatographic retention time (46.83 min for 20(R)-R2 vs. 45.26 min for 20(S)-R2) [1] enables robust analytical method development for isomer-specific quantification in complex mixtures. Procurement of pure 20(R)-Notoginsenoside R2 is essential for establishing reference standards and validating quality control assays in both research and industrial settings.

Application

Selection Property

Validation Focus

Hepatoma cell-model studies

Anti-proliferative response context

Endpoint comparison vs precursor R1

Cardiomyocyte injury model screening

Stereochemical-dependent viability context

Chiral-specific endpoint review

Scaffold for derivatization SAR

Parent scaffold response profile

Derivative activity comparison

Chiral saponin analytical method development

Chromatographic resolution context

Enantiomer peak separation verification

• [1] Wang P, Gao Y, Yang G, Zhao Y, Zhao Z, Gao G, Zhao L, Li S. Enhancing the inhibition of cell proliferation and induction of apoptosis in H22 hepatoma cells through biotransformation of notoginsenoside R1 by Lactiplantibacillus plantarum S165 into 20(S/R)-notoginsenoside R2. RSC Adv. 2023;13:29773-29783. View Source
• [2] Liu J, Xin Y, Qiu Z, Zhang Q, He T, Qiu Y, Wang W. Cordyceps sinensis-mediated biotransformation of notoginsenoside R1 into 25-OH-20(S/R)-R2 with elevated cardioprotective effect against DOX-induced cell injury. RSC Adv. 2022;12:12938-12946. View Source